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A deep dive into the dermatological effects of Ammonium Lauryl Ether Sulfate (ALES) and
Sodium Lauryl Sulfate (SLS) reveals distinct differences in their skin irritation potential. While
both are anionic surfactants commonly used in personal care products, research indicates that
ALES is a milder alternative to the more aggressive SLS. This guide provides a comprehensive
comparison based on available experimental data, detailing the mechanisms of action and
outlining relevant experimental protocols for researchers, scientists, and drug development
professionals.

Sodium Lauryl Sulfate (SLS) is a well-established skin irritant, known for its potent cleansing
properties which can unfortunately lead to disruption of the skin barrier. This disruption
manifests as increased transepidermal water loss (TEWL), erythema (redness), and the
release of pro-inflammatory cytokines.[1][2] In contrast, Ammonium Lauryl Ether Sulfate
(ALES), also commonly referred to as Ammonium Lauryl Sulfate (ALS) in consumer-facing
literature, is consistently reported to be a gentler surfactant.[3] This reduced irritation potential
is attributed to its molecular structure, which results in less significant interactions with skin
proteins and lipids.[3]

Quantitative Comparison of Skin Irritation
Parameters

While direct side-by-side clinical trial data comparing the quantitative effects of ALES and SLS
on key irritation markers is limited in the readily available scientific literature, the consensus
from various dermatological studies and reviews points towards a lower irritation profile for
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ALES. The following tables summarize the expected comparative performance based on

existing research.

Table 1: Comparison of Skin Barrier Function Parameters

Parameter

Ammonium Lauryl
Ether Sulfate
(ALES)

Sodium Lauryl
Sulfate (SLS)

Key Findings

Transepidermal Water
Loss (TEWL)

Lower increase

compared to SLS

Significant increase,
indicating
compromised barrier

function[1]

ALES is suggested to
cause less disruption
to the stratum
corneum lipids, thus
better preserving the
skin's natural moisture

barrier.[3]

Erythema Index

Reduced erythema
observed in patch
testing compared to
SLSI[3]

Induces noticeable
erythema, a classic

sign of inflammation[1]

The milder nature of
ALES leads to a less
pronounced
inflammatory

response in the skin.

Stratum Corneum

Lipid Disruption

Less disruptive to
intercellular lipid

structures[3]

Known to strip natural
oils and lipids from the
skin[3]

ALES's molecular
structure is less
aggressive towards

the skin's lipid matrix.

Protein (Keratin)

Binding

Weaker protein
binding affinity[3]

Stronger binding to
keratin, potentially
leading to protein

denaturation[3]

The weaker
interaction of ALES
with skin proteins
contributes to its
reduced irritation

potential.

Table 2: Comparison of Inflammatory Cytokine Release
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Ammonium Lauryl

Sodium Lauryl

Cytokine Ether Sulfate Key Findings
Sulfate (SLS)
(ALES)
As a primary
Known to induce the inflammatory

Interleukin-1a (IL-1a)

Lower induction of IL-

la expected

release of this pro-
inflammatory cytokine

from keratinocytes[4]

mediator, lower IL-1a
release suggests a
reduced inflammatory
cascade with ALES.

Tumor Necrosis
Factor-a (TNF-a)

Lower induction of

TNF-a expected

Contributes to the
inflammatory
response initiated by
skin barrier

disruption[4]

A diminished
inflammatory signal
from ALES would
likely result in lower

TNF-a levels.

Experimental Protocols

To aid researchers in the direct comparison of these surfactants, a detailed experimental

protocol for a human patch test is provided below. This protocol is a composite based on

standard methodologies described in the literature for evaluating surfactant-induced skin

irritation.[5][6]

Human Patch Test Protocol for Comparative Skin
Irritation Assessment

1. Objective: To compare the skin irritation potential of ALES and SLS in human volunteers by

measuring Transepidermal Water Loss (TEWL) and erythema.

2. Study Population: A cohort of healthy adult volunteers with no history of chronic skin

diseases.

3. Materials:

o Test substances: 1% aqueous solutions of ALES and SLS.
o Negative control: Deionized water.
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e Occlusive patches (e.g., Finn Chambers on Scanpor tape).
o Tewameter® for TEWL measurements.
o Chromameter® or a similar device for erythema (a*) measurements.

4. Procedure:

» Baseline Measurements: Before patch application, measure baseline TEWL and erythema at
the designated test sites on the volar forearm or upper back of each volunteer.

o Patch Application: Apply 20 pL of each test solution (1% ALES, 1% SLS, and deionized
water) to the filter paper within the occlusive chambers. Secure the patches to the
designated skin sites.

o Exposure: Leave the patches in place for 24 hours.

» Patch Removal and Readings: After 24 hours, carefully remove the patches. Allow the skin to
acclimatize for 30 minutes. Measure TEWL and erythema at each test site.

o Follow-up Readings: Repeat TEWL and erythema measurements at 48 and 72 hours post-
patch removal to assess the time course of the irritation and recovery.

5. Data Analysis:

o Calculate the change in TEWL and erythema from baseline for each test substance at each
time point.

 Statistically compare the changes induced by ALES and SLS using appropriate statistical
tests (e.g., paired t-test or Wilcoxon signed-rank test).

Signaling Pathways in Surfactant-induced Skin
Irritation

The irritation caused by anionic surfactants like SLS and ALES is initiated by the disruption of
the stratum corneum, the outermost layer of the skin. This disruption allows the surfactant
molecules to penetrate deeper into the epidermis and interact with keratinocytes, the primary
cells of the epidermis. This interaction triggers a cascade of intracellular signaling events,
leading to the production and release of pro-inflammatory cytokines.

The diagram below illustrates the general signaling pathway initiated by anionic surfactants
leading to an inflammatory response in keratinocytes.
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Caption: Surfactant-induced skin irritation pathway.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b020673?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

The following diagram illustrates a typical experimental workflow for comparing the skin
irritation potential of ALES and SLS.

Preparation Intervention Measurement & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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